Cas no 2228200-55-1 (3-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole)

• Product Name: 3-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole
• CAS No: 2228200-55-1
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• CID: 6419952
• PubChem ID: 165645134
• Update Time: 2025-06-12

3-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole
• 2228200-55-1
• EN300-1927400

• Inchi： 1S/C10H15BrN2/c1-8(2)7-13-5-4-10(12-13)9(3)6-11/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： YLRQSFYIGJVWAI-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CN(CC(C)C)N=1

Computed Properties

• Exact Mass: 242.04186g/mol
• Monoisotopic Mass: 242.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole

Introduction to 3-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole (CAS No. 2228200-55-1)

3-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228200-55-1, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The molecular structure of this pyrazole derivative incorporates a brominated propenyl group and an isobutyl substituent, which contribute to its reactivity and utility in synthetic chemistry.

The pyrazole core is a heterocyclic aromatic compound that serves as a versatile scaffold in medicinal chemistry. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of electron-withdrawing and electron-donating groups at specific positions on the pyrazole ring can modulate its pharmacological effects, making it a valuable building block for the development of novel therapeutic agents.

In recent years, 3-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole has been explored in various research studies aimed at identifying new pharmacophores. Its structural features make it an excellent candidate for further derivatization, allowing chemists to tailor its properties for specific biological targets. The bromine atom in the propenyl group provides a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in the synthesis of complex organic molecules.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors. Researchers have been investigating its interactions with enzymes and receptors involved in critical biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. The isobutyl group enhances lipophilicity, which can improve membrane permeability and oral bioavailability, making it a promising candidate for drug candidates.

The synthesis of 3-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic chemistry, have been employed to construct the desired molecular framework efficiently. The bromine substituent plays a crucial role in these synthetic strategies, enabling the formation of various functionalized derivatives through palladium-catalyzed cross-coupling reactions.

Recent advancements in computational chemistry have also contributed to the understanding of this compound's reactivity and binding interactions. Molecular modeling studies have helped predict how 3-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole might interact with biological targets at the molecular level. These insights are invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has shown particular interest in heterocyclic compounds like pyrazoles due to their diverse biological activities. 3-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole exemplifies how structural modifications can lead to novel compounds with therapeutic potential. By leveraging its unique chemical properties, researchers aim to develop innovative treatments for various diseases, including those that are currently challenging to address with existing medications.

In conclusion, 3-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole (CAS No. 2228200-55-1) represents a fascinating subject of study in pharmaceutical chemistry. Its structural features and synthetic accessibility make it a valuable tool for drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.